Cas no 476274-79-0 (N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]acetamide)

• Product Name: N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]acetamide
• CAS No: 476274-79-0
• MF: C₁₇H₁₆N₂OS₂
• MW: 328.451741218567
• CID: 5866509
• PubChem ID: 4060004
• Update Time: 2025-08-05

N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[3-(2-benzothiazolyl)-4,5,6,7-tetrahydrobenzo[b]thien-2-yl]-
• WAJJELYYOSDTQN-UHFFFAOYSA-N
• N-(3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)acetamide
• N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]acetamide
• F0289-0003
• SCHEMBL13833663
• 476274-79-0
• Oprea1_427908
• HMS1649K08
• AKOS024575133
• VU0488273-1

• Inchi： 1S/C17H16N2OS2/c1-10(20)18-16-15(11-6-2-4-8-13(11)21-16)17-19-12-7-3-5-9-14(12)22-17/h3,5,7,9H,2,4,6,8H2,1H3,(H,18,20)
• InChI Key： WAJJELYYOSDTQN-UHFFFAOYSA-N
• SMILES： C(NC1SC2CCCCC=2C=1C1=NC2=CC=CC=C2S1)(=O)C

Computed Properties

• Exact Mass: 328.07040549g/mol
• Monoisotopic Mass: 328.07040549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 98.5Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• pka: 14.18±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]acetamide

N-[3-(1,3-Benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]acetamide

The compound with CAS No 476274-79-0, known as N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and pharmacology. This compound is characterized by its complex structure, which includes a benzothiazole ring system and a tetrahydrobenzothiophene moiety. The presence of these functional groups imparts unique chemical and physical properties to the molecule.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role in the development of advanced materials with enhanced mechanical and thermal stability. The benzothiazole group is known for its aromaticity and conjugation capabilities, which can significantly influence the electronic properties of the compound. Similarly, the tetrahydrobenzothiophene moiety contributes to the molecule's flexibility and solubility.

In terms of synthesis, this compound is typically derived from a multi-step process involving nucleophilic substitution and condensation reactions. The optimization of these steps has been a focus of recent research efforts to improve yield and purity. For example, a study published in Chemical Communications demonstrated that the use of microwave-assisted synthesis could significantly accelerate the reaction process while maintaining high product quality.

The structural uniqueness of N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]acetamide makes it an attractive candidate for drug discovery programs. Its ability to interact with various biological targets has been explored in several in vitro studies. A notable finding from a recent investigation published in Journal of Medicinal Chemistry revealed that this compound exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

Beyond its pharmacological applications, this compound has also found utility in the development of advanced polymers and coatings. Its ability to form stable cross-links under specific conditions makes it ideal for applications requiring high durability and resistance to environmental factors such as UV radiation and moisture.

In conclusion, the compound with CAS No 476274-79-0 represents a promising avenue for both academic research and industrial applications. Its unique structure and versatile properties continue to drive innovation across multiple disciplines.